Cas no 81221-26-3 (1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans-)

1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans- structure
81221-26-3 structure
Product Name:1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans-
CAS No:81221-26-3
MF:C16H23NO4
MW:293.35812497139
CID:732485
PubChem ID:157747
Update Time:2025-04-19

1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-, trans-
    • 5-hexyl-2-(4-nitrophenyl)-1,3-dioxane
    • 1,3-Dioxane,5-hexyl-2-(4-nitrophenyl)-,trans-
    • DTXSID801001861
    • 1,3-Dioxane, 5-hexyl-2-(4-nitrophenyl)-, trans-
    • 81221-26-3
    • Inchi: 1S/C16H23NO4/c1-2-3-4-5-6-13-11-20-16(21-12-13)14-7-9-15(10-8-14)17(18)19/h7-10,13,16H,2-6,11-12H2,1H3
    • InChI Key: SMUPHGOXUPPGLL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])OCC(C1)CCCCCC

Computed Properties

  • Exact Mass: 293.162708
  • Monoisotopic Mass: 293.162708
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.093
  • Boiling Point: 416.8°C at 760 mmHg
  • Flash Point: 162.1°C
  • Refractive Index: 1.512
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